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Compound of Interest

Compound Name: G108

Cat. No.: B1192761 Get Quote

For researchers, scientists, and drug development professionals utilizing G108, specifically

identified as the Xpert FII & FV HET quality control product, adherence to proper disposal

protocols is paramount for maintaining laboratory safety and regulatory compliance. The

primary hazardous component in G108 is a 23% ethyl alcohol solution. While disposal

regulations can vary, a conservative approach treating it as hazardous waste is recommended

to ensure the highest safety standards.

Immediate Safety and Handling
Before disposal, it is crucial to handle G108 with the appropriate personal protective equipment

(PPE), including safety glasses and gloves. Ensure that the disposal is carried out in a well-

ventilated area, away from any sources of ignition, as ethanol is flammable.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data related to the

disposal of G108 and its primary hazardous component, ethyl alcohol.
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Parameter Value/Instruction Citation

Primary Hazardous

Component
Ethyl Alcohol (Ethanol)

Concentration in G108 23% (v/v) [1]

Regulatory Threshold for

Flammable Liquid Waste

Varies; often >24% ethanol is

considered hazardous.

However, any concentration

can be regulated.

[2]

pH Range for Drain Disposal (if

permitted)
Typically between 5.5 and 11.0 [3]

Recommended Disposal

Method

Collect as hazardous chemical

waste.
[2][4]

Container Type for Waste

Collection

Clearly labeled, leak-proof,

and compatible with flammable

liquids.

[4]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of G108 waste

in a laboratory setting.

Segregation of Waste: Do not mix G108 waste with other chemical waste streams, especially

strong oxidizing agents, acids, or bases, to prevent hazardous reactions.[4]

Container Labeling: Use a designated hazardous waste container that is clearly labeled

"Hazardous Waste," "Flammable," and lists "Aqueous Ethanol Waste." Ensure the label is

legible and securely affixed to the container.[4]

Waste Collection: Carefully pour the G108 waste into the designated container, avoiding any

splashes or spills. The container should be kept closed except when adding waste.

Storage of Waste Container: Store the hazardous waste container in a designated satellite

accumulation area. This area must be a well-ventilated, cool, and dry location, away from

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://maxanim.com/content/mmqc/xpert-fii-fv-genotype-panel-g109.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.benchchem.com/product/b1192761?utm_src=pdf-body
https://www.benchchem.com/product/b1192761?utm_src=pdf-body
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.benchchem.com/product/b1192761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


heat sources and direct sunlight.

Disposal of Empty G108 Containers: Triple-rinse the empty G108 containers with water. The

rinsate should be collected and treated as hazardous waste. After rinsing, deface or remove

the original product label, and the container can then be disposed of as regular laboratory

glass or plastic waste.[3]

Arranging for Final Disposal: Once the hazardous waste container is full, or if it has been in

storage for a specified period (e.g., one year), contact your institution's Environmental Health

and Safety (EHS) office to arrange for proper disposal by a licensed hazardous waste

management company.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of G108.
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Caption: Workflow for the safe disposal of G108 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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